Cas no 950980-63-9 (N-(4-aminoadamantan-1-yl)acetamide)

• Product Name: N-(4-aminoadamantan-1-yl)acetamide
• CAS No: 950980-63-9
• MF: C₁₂H₂₀N₂O
• MW: 208.300003051758
• CID: 5228315
• PubChem ID: 53262464
• Update Time: 2026-03-07

N-(4-aminoadamantan-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(4-aminotricyclo[3.3.1.13,7]dec-1-yl)-
• N-(4-aminoadamantan-1-yl)acetamide

• Inchi： 1S/C12H20N2O/c1-7(15)14-12-4-8-2-9(5-12)11(13)10(3-8)6-12/h8-11H,2-6,13H2,1H3,(H,14,15)
• InChI Key： NNPJIZKALHMOTP-UHFFFAOYSA-N
• SMILES： C(NC12CC3CC(CC(C3N)C1)C2)(=O)C

Additional information on N-(4-aminoadamantan-1-yl)acetamide

N-(4-Aminoadamantan-1-yl)Acetamide: A Comprehensive Overview

N-(4-Aminoadamantan-1-yl)Acetamide, identified by the CAS Registry Number 950980-63-9, is a unique organic compound that has garnered significant attention in the fields of chemistry and pharmacology. This compound, belonging to the class of adamantane derivatives, exhibits a distinctive structure characterized by an adamantane framework substituted with an amino group at the 4-position and an acetamide moiety at the 1-position. Its molecular formula is C₁₃H₂₁N₃O, and its molecular weight is approximately 247.3 g/mol.

The synthesis of N-(4-Aminoadamantan-1-yl)Acetamide typically involves a multi-step process, often starting with the preparation of the parent adamantane derivative. The amino group substitution is achieved through nucleophilic aromatic substitution or other suitable methods, followed by acetylation to introduce the acetamide functionality. The compound's stability and solubility properties make it suitable for various applications in drug design and materials science.

Recent studies have highlighted the potential of N-(4-Aminoadamantan-1-yl)Acetamide in biomedical applications, particularly in the development of novel therapeutic agents. Researchers have explored its role as a potential drug candidate for treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The compound's ability to modulate key cellular pathways and its favorable pharmacokinetic profile have been extensively investigated in preclinical models.

In addition to its therapeutic potential, N-(4-Aminoadamantan-1-yl)Acetamide has also been studied for its unique physical properties, which make it an attractive candidate for advanced materials applications. Its rigid adamantane framework contributes to high thermal stability and mechanical strength, properties that are highly desirable in polymer science and nanotechnology.

The latest research on CAS No 950980-63-9 has focused on optimizing its synthesis pathways to enhance yield and reduce production costs. Green chemistry approaches, including the use of catalytic systems and solvent-free reactions, have been employed to make the synthesis more environmentally friendly. These advancements are expected to facilitate large-scale production of the compound for both academic and industrial purposes.

In conclusion, N-(4-Aminoadamantan-1-yl)Acetamide, with its distinctive chemical structure and versatile properties, represents a promising compound with wide-ranging applications in drug discovery, materials science, and beyond. Continued research into its biological effects and chemical behavior will undoubtedly unlock new opportunities for leveraging this compound in innovative ways.